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Compound of Interest

Compound Name:
4-[Amino(cyclopropyl)methyl]-2-

fluorophenol

Cat. No.: B13298430

Get Quote

Executive Summary & Strategic Context
4-[Amino(cyclopropyl)methyl]-2-fluorophenol is a high-value, fluorinated chiral building

block, primarily utilized in the synthesis of advanced Active Pharmaceutical Ingredients (APIs)

targeting tyrosine kinases and viral polymerases. Its structural complexity—specifically the

benzylic amine adjacent to a cyclopropyl group and an ortho-fluorine—makes it a "privileged

scaffold" in medicinal chemistry, enhancing metabolic stability and potency.

Critical Procurement Warning: There is a frequent nomenclature ambiguity in supplier catalogs

between two structural isomers:

Target Isomer (Chiral):4-[Amino(cyclopropyl)methyl]-2-fluorophenol (Benzylic primary

amine).

Common Mis-shipment (Achiral):4-[(Cyclopropylamino)methyl]-2-fluorophenol (Secondary

amine).

This guide provides the technical grounding to distinguish these isomers, validate supplier

quality, and optimize procurement costs.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b13298430#bc-rfq
https://www.benchchem.com/product/b13298430/docs?utm_src=pdf-body#technical-procurement-quality-analysis-4-amino-cyclopropyl-methyl-2-fluorophenol
https://www.benchchem.com/product/b13298430/docs?utm_src=pdf-body#technical-procurement-quality-analysis-4-amino-cyclopropyl-methyl-2-fluorophenol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13298430?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Specifications & Structural Logic
Structural Ambiguity & Resolution
Before issuing a Purchase Order (PO), you must validate the chemical structure using SMILES

or InChI strings, as CAS numbers in this class are often misassigned in aggregator databases.

Feature Target Molecule (Chiral) Common Isomer (Achiral)

IUPAC Fragment -CH(NH₂)-Cyclopropyl -CH₂-NH-Cyclopropyl

Chirality Yes (R/S) No

SMILES
OC1=CC=C(C(N)C2CC2)C=C

1F

OC1=CC=C(CNC2CC2)C=C1

F

Synthetic Difficulty High (Requires stereocontrol) Low (Reductive amination)

Price Factor 10x - 50x Higher Baseline

Synthetic Pathway Analysis (Supplier Qualification)
Understanding the synthesis allows you to predict likely impurities. The chiral molecule is

typically synthesized via Ellman’s Sulfinamide Chemistry, whereas the achiral isomer uses

simple reductive amination.

Figure 1: Synthetic Logic & Impurity Origins

3-Fluoro-4-hydroxybenzaldehyde

Step 1: (S)-tert-Butanesulfinamide
(Chiral Auxiliary)Ti(OEt)4

Cyclopropylamine
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Step 2: Cyclopropyl MgBr
(Diastereoselective Addition) Step 3: HCl Deprotection Target: Chiral Benzylic Amine

(>98% ee)

Reductive Amination
(NaBH4)

Wrong Isomer:
Secondary Amine

Click to download full resolution via product page

Caption: Divergent synthesis pathways. The "Ellman" route guarantees chirality but introduces

sulfinamide impurities. The lower path yields the wrong isomer.
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Supplier Landscape & Price Comparison
Prices for this intermediate vary wildly based on purity (enantiomeric excess) and scale. The

data below reflects market analysis for Q1 2026.

Tiered Supplier Analysis
Supplier
Tier

Representat
ive
Companies

Typ.[1]
Purity

Est. Price
(1g)

Est. Price
(100g)

Risk Profile

Tier 1:

Catalog

(Global)

Sigma-

Aldrich, TCI,

Apollo

Scientific

95-97% $450 - $600 N/A (Custom)

Low. High

QC, reliable

COA.

Tier 2:

Aggregators

BLDPharm,

Combi-

Blocks,

Enamine

95% $150 - $300
$5,000 -

$8,000

Medium.

Verify batch

COA; risk of

isomer

confusion.

Tier 3:

CRO/Custom

WuXi

AppTec,

PharmBlock,

ChemPartner

>98% (ee)
Custom

Quote

$1,500 -

$3,000

Low (if

audited). Best

for

bulk/process

scale.

Procurement Strategy: "Buy vs. Make"
Discovery Scale (<5g): Purchase from Tier 2 (e.g., BLDPharm, Combi-Blocks). The time cost

of synthesis exceeds the material cost.

Pilot Scale (>100g): The price per gram drops significantly with Tier 3 custom synthesis.

Request a "Process Development" quote to ensure the Ellman route is optimized for your

specific enantiomer (R or S).

Quality Control & Experimental Protocols
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As a scientist, you cannot rely solely on the Certificate of Analysis (COA) for chiral

intermediates. You must validate the Enantiomeric Excess (ee%) and Regio-isomer identity.

Protocol: Chiral HPLC Validation
Standard reverse-phase HPLC will NOT separate enantiomers. Use this Normal Phase

method.

Column: Chiralpak AD-H or OD-H (4.6 x 250 mm, 5 µm).

Mobile Phase: n-Hexane : Isopropanol : Diethylamine (90 : 10 : 0.1).

Flow Rate: 1.0 mL/min.

Detection: UV @ 254 nm (aromatic ring) and 210 nm.

Sample Prep: Dissolve 1 mg in 1 mL Isopropanol.

Acceptance Criteria:

Main peak purity > 98%.[2][3]

Minor enantiomer < 1.0% (ee > 98%).

Protocol: 1H-NMR Identity Check (DMSO-d6)
Distinguish the chiral target from the achiral isomer.

Target (Chiral): Look for a doublet (or broad singlet) for the benzylic methine proton (-CH-

NH2) around δ 3.8 - 4.2 ppm. The cyclopropyl protons will appear as complex multiplets

upfield (0.3 - 1.2 ppm).

Wrong Isomer (Achiral): Look for a singlet for the benzylic methylene (-CH2-) around δ 3.6 -

3.8 ppm.

Supply Chain Decision Matrix
Use this workflow to finalize your supplier selection.
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Need 4-[Amino(cyclopropyl)methyl]-2-fluorophenol

Quantity Required?

< 5 Grams
(Discovery)

> 100 Grams
(Process/Pilot)

Check Tier 2 Aggregators
(BLDPharm, Combi-Blocks)

Request Custom Synthesis
(WuXi, PharmBlock)

In Stock?

Buy Tier 1 (Sigma/TCI)
High Price / Fast Deliv

No

Buy Tier 2
Validate Structure via NMR

Yes

Click to download full resolution via product page

Caption: Procurement logic flow. For >100g, custom synthesis is mandatory to control cost and

chirality.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. SID 348353652 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. 4-Amino-2-fluorophenol 98.0+%, TCI America 1 g | Buy Online | TCI America | Fisher
Scientific [fishersci.ca]

3. 2-(Cyclopropylmethyl)-4-fluorophenol | CAS#:1243348-34-6 | Chemsrc [m.chemsrc.com]

To cite this document: BenchChem. [Technical Procurement & Quality Analysis: 4-
[Amino(cyclopropyl)methyl]-2-fluorophenol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13298430/docs#technical-procurement-quality-
analysis-4-amino-cyclopropyl-methyl-2-fluorophenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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